Cas no 21954-95-0 (3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a,3,3a,6,6a,7,7a-octahydro-)

• Product Name: 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a,3,3a,6,6a,7,7a-octahydro-
• CAS No: 21954-95-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 250346
• Update Time: 2022-09-23

3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a,3,3a,6,6a,7,7a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a,3,3a,6,6a,7,7a-octahydro-
• 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2ab,3,3a,6,6a,7,7ab-octahydro- (8CI)
• 3,7-Methano-2H-indeno[5,6-b]azet-2-one,1,2a-bta-,3,3a,6,6a,7,7a-bta--octahydro-(8CI)

• Inchi： 1S/C11H13NO/c13-11-9-7-4-8(10(9)12-11)6-3-1-2-5(6)7/h1-2,5-10H,3-4H2,(H,12,13)
• InChI Key： WJHMAFXZBLEMHD-UHFFFAOYSA-N
• SMILES： O=C1C2([H])C([H])(C3([H])C([H])([H])C2([H])C2([H])C([H])=C([H])C([H])([H])C32[H])N1[H]

Computed Properties

• Exact Mass: 175.1
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2